Ganglioside GD1

Specification

• Description: Ganglioside GD1a is a sialic acid-containing glycosphingolipid found in brain, erythrocytes, bone marrow, testis, spleen, and liver. It can be shed from the surface of tumor cells into the microenvironment where it influences tumor-host cell interactions to promote tumor cell proliferation, invasion, and metastasis. Ganglioside GD1a (20 μM) also increases endothelial cell proliferation. Furthermore, ganglioside GD1a has been shown to act as a functional coreceptor for toll-like receptor 2 (TLR2), enabling the recruitment of TLR2 to lipid rafts when bound by a bacterial toxin. Ganglioside GD1a mixture contains porcine ganglioside GD1a molecular species with primarily C18:0 fatty acyl chain lengths, as well as a lower amount of C20:0 fatty acyl chain lengths, among various others.; Ganglioside GD1a is a sialic acid-containing glycosphingolipid that has been found in brain, erythrocytes, bone marrow, testis, spleen, and liver, as well as in serum lipoproteins. It is shed into the tumor microenvironment from the surface of tumor cells, where it influences tumor-host cell interactions to promote tumor cell proliferation, invasion, and metastasis. It functions as a toll-like receptor 2 (TLR2) co-receptor in isolated human monocytes, colocalizing with TLR2 and enhancing the binding of type IIb E. coli enterotoxin (LT-IIb-B5) to TLR2 when used at a concentration of 20 µM. Ganglioside GD1a (20 µM) increases VEGF-induced proliferation of human umbilical vein endothelial cells (HUVECs), as well as induces vascularization in a Matrigel™ plug assay in mice when used at a concentration of 20 µM/plug. It accumulates in the CNS of patients with galactosialidosis, a lysosomal storage disorder. Ganglioside GD1a mixture contains ganglioside GD1a molecular species with C14:0, C16:0, C18:0, C20:0, and C22:0 fatty acyl chains.; Ganglioside GD1a is a sialic acid-containing glycosphingolipid found in brain, erythrocytes, bone marrow, testis, spleen, and liver. It can be shed from the surface of tumor cells into the microenvironment where it influences tumor-host cell interactions to promote tumor cell proliferation, invasion, and metastasis. Ganglioside GD1a (20 μM) also increases endothelial cell proliferation. Furthermore, ganglioside GD1a has been shown to act as a functional coreceptor for toll-like receptor 2 (TLR2), enabling the recruitment of TLR2 to lipid rafts when bound by a bacterial toxin. Ganglioside GD1a mixture contains ganglioside GD1a molecular species with C18:1 and C20:1 sphingoid backbones.; Ganglioside GD1a is an anionic brain ganglioside. It is localized in the inner and outer membrane of nuclear envelope of the neuronal cells. GD1a contains a neutral tetrasaccharide core, with one or two sialic acid on the internal galactose. It also has an additional sialic acid on the non-reducing terminal of galactose.; Gangliosides are formed from a glycosphingolipid combined with one or more sialic acids at the oligosaccharide chain. They are components of the plasma membrane where they pack densely with cholesterol to form lipid microdomains that modulate both intra- and inter-cell signaling events. More than 180 gangliosides have been identified, each of which differ based on the position and number of sialic acid residues. Ganglioside GD1a contains one sialic residue linked to the inner galatose unit and can be found in brain, erythrocytes, bone marrow, testis, spleen, and liver. It can be shed from the surface of tumor cells into the microenvironment where it influences tumor-host cell interactions to promote tumor cell proliferation, invasion, and metastasis. At 20 μM, GD1a has been shown to increase endothelial cell proliferation. Furthermore, ganglioside GD1a has been shown to act as a functional coreceptor for TLR2, enabling the recruitment of TLR2 to lipid rafts when bound by a bacterial toxin.
• CAS No.: 12707-58-3
• Molecular Formula: C86H150N4Na2O39
• Molecular Weight: 1882
• IUPAC Name: disodium;(5R)-5-acetamido-2-[6-[3-acetamido-2-[4-[(5R)-5-acetamido-2-carboxylato-4-hydroxy-6-[(1S,2S)-1,2,3-trihydroxypropyl]oxan-2-yl]oxy-6-[4,5-dihydroxy-2-(hydroxymethyl)-6-[(E,2S,3R)-3-hydroxy-2-(octadecanoylamino)icos-4-enoxy]oxan-3-yl]oxy-5-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-6-[(1S,2S)-1,2,3-trihydroxypropyl]oxane-2-carboxylate
• Standard InChI: InChI=1S/C86H152N4O39.2Na/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-51(100)50(90-60(105)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2)46-118-80-69(111)67(109)72(57(43-94)120-80)123-82-71(113)78(129-86(84(116)117)39-53(102)62(88-48(4)98)77(128-86)65(107)55(104)41-92)74(59(45-96)122-82)124-79-63(89-49(5)99)75(66(108)56(42-93)119-79)125-81-70(112)68(110)73(58(44-95)121-81)126-85(83(114)115)38-52(101)61(87-47(3)97)76(127-85)64(106)54(103)40-91;;/h34,36,50-59,61-82,91-96,100-104,106-113H,6-33,35,37-46H2,1-5H3,(H,87,97)(H,88,98)(H,89,99)(H,90,105)(H,114,115)(H,116,117);;/q;2*+1/p-2/b36-34+;;/t50-,51+,52?,53?,54-,55-,56?,57?,58?,59?,61+,62+,63?,64-,65-,66?,67?,68?,69?,70?,71?,72?,73?,74?,75?,76?,77?,78?,79?,80?,81?,82?,85?,86?;;/m0../s1
• Standard InChI Key: SIAUXRPLFQUMFE-ZKSQSZPPSA-L
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)OC3C(C(C(C(O3)CO)O)OC4C(C(C(C(O4)CO)OC5(CC(C(C(O5)C(C(CO)O)O)NC(=O)C)O)C(=O)[O-])O)O)NC(=O)C)OC6(CC(C(C(O6)C(C(CO)O)O)NC(=O)C)O)C(=O)[O-])O)O)O)C(C=CCCCCCCCCCCCCCCC)O.[Na+].[Na+]
• Appearance: Unit:5 mgPurity:98+%Physical solid